Cas no 2227729-14-6 (3-(2S)-2-hydroxypropylbenzonitrile)

• Product Name: 3-(2S)-2-hydroxypropylbenzonitrile
• CAS No: 2227729-14-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5927224
• PubChem ID: 165624236
• Update Time: 2025-06-08

3-(2S)-2-hydroxypropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-hydroxypropylbenzonitrile
• 3-[(2S)-2-hydroxypropyl]benzonitrile
• EN300-1776165
• 2227729-14-6

• Inchi： 1S/C10H11NO/c1-8(12)5-9-3-2-4-10(6-9)7-11/h2-4,6,8,12H,5H2,1H3/t8-/m0/s1
• InChI Key： CRNMEXXELUNRCO-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Additional information on 3-(2S)-2-hydroxypropylbenzonitrile

Research Brief on 3-(2S)-2-hydroxypropylbenzonitrile (CAS: 2227729-14-6): Recent Advances and Applications in Chemical Biology and Medicine

3-(2S)-2-hydroxypropylbenzonitrile (CAS: 2227729-14-6) is a chiral benzonitrile derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate and bioactive scaffold. This compound, characterized by its hydroxylated propyl side chain, exhibits unique physicochemical properties that make it valuable for drug discovery and medicinal chemistry applications.

Recent studies have demonstrated that 3-(2S)-2-hydroxypropylbenzonitrile serves as a key precursor in the synthesis of various biologically active molecules. Its chiral center at the 2-position of the propyl group allows for stereoselective transformations, which is particularly important in the development of enantiomerically pure pharmaceuticals. The benzonitrile moiety provides a handle for further functionalization through cyano group chemistry, enabling diverse structural modifications.

In the context of drug discovery, researchers have explored 3-(2S)-2-hydroxypropylbenzonitrile as a building block for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into novel tyrosine kinase inhibitors showing promising activity against resistant cancer cell lines. The hydroxyl group was found to participate in critical hydrogen bonding interactions with kinase active sites, while the benzonitrile moiety contributed to optimal pharmacokinetic properties.

Metabolic stability studies of 3-(2S)-2-hydroxypropylbenzonitrile derivatives have revealed interesting structure-activity relationships. The presence of the hydroxyl group significantly impacts the compound's metabolic clearance, with in vitro assays showing improved hepatic stability compared to non-hydroxylated analogs. This property makes it particularly attractive for the development of orally bioavailable drugs with favorable half-lives.

Recent synthetic methodology developments have expanded the accessibility of 3-(2S)-2-hydroxypropylbenzonitrile. A 2024 publication in Organic Letters described an asymmetric catalytic route to this compound with excellent enantioselectivity (>99% ee) using a novel chiral ligand system. This advancement addresses previous challenges in obtaining the (S)-enantiomer in high optical purity, which is crucial for pharmaceutical applications.

Emerging applications of 3-(2S)-2-hydroxypropylbenzonitrile include its use in PROTAC (proteolysis targeting chimera) design. Researchers have successfully incorporated this scaffold into bifunctional molecules that recruit E3 ubiquitin ligases, demonstrating efficient target protein degradation in cellular models. The compound's optimal linker length and polarity profile make it particularly suitable for this application.

Safety and toxicology assessments of 3-(2S)-2-hydroxypropylbenzonitrile derivatives have shown favorable profiles in preliminary studies. The compound's metabolic fate has been characterized, with glucuronidation identified as the primary detoxification pathway. These findings support its continued investigation as a pharmaceutical intermediate with low inherent toxicity.

Future research directions for 3-(2S)-2-hydroxypropylbenzonitrile include exploration of its potential in CNS drug development, where its ability to cross the blood-brain barrier is currently being evaluated. Additionally, its application in antibody-drug conjugates (ADCs) is under investigation, leveraging its chemical handle for stable linker attachment to monoclonal antibodies.